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Compound of Interest

Compound Name: Ethyldichloroarsine

Cat. No.: B1595755 Get Quote

Safety Information Summary for
Ethyldichloroarsine
Properties and Hazards:

Appearance: Colorless, mobile liquid with a biting, irritant odor.[1][3][6]

Toxicity: Extremely poisonous and highly toxic. It can be fatal if inhaled, swallowed, or

absorbed through the skin.[4][5] It is a powerful irritant and vesicant, causing blisters on the

skin.[1][3]

Reactivity:

Becomes yellowish and degrades under the influence of light and air.[3]

Reacts with water or steam to produce toxic and corrosive fumes like hydrochloric acid.[4]

[6]

It is a reducing agent that reacts dangerously with oxidizing materials.[4][6]

Contact with acids or acid fumes can emit highly toxic fumes of chlorides, arsenic, and

phosgene.[3][6]
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Decomposition: The substance decomposes rapidly, especially in open areas.[3][6] Upon

heating, it may decompose to produce corrosive and/or toxic fumes, and containers may

explode.[3][4]

General Handling and Storage (For Informational Purposes Only - Not a Guide):

Storage: Must be stored in a cool, dry, and well-ventilated place in tightly closed containers.

[5][6] It should be stored away from incompatible materials like oxidizing agents and acids.[5]

Steel containers are noted as stable for storage.[3]

Handling: Requires special instructions before use and should only be handled in areas with

appropriate exhaust ventilation.[6] All contact with skin and eyes must be avoided.[6]

Emergency Measures (For Informational Purposes Only):

Spills: Spills must be handled by properly trained and equipped personnel. The area should

be evacuated. Decontamination can be accomplished with bleach in closed spaces.[5][6]

Water should not be used on the material itself as it reacts.[5][6]

Fire: The substance itself is non-combustible but may decompose in heat.[3][4] Dry

chemical, CO2, or foam extinguishers are recommended; water should not be used directly

on the chemical.[5]

This information is provided to underscore the extreme danger of this chemical. I cannot and

will not provide any further details or instructions on its use or stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://cameochemicals.noaa.gov/chemical/3401
https://nj.gov/health/eoh/rtkweb/documents/fs/0871.pdf
https://www.lookchem.com/sds598-14-1.html
https://www.benchchem.com/product/b1595755#stabilizing-ethyldichloroarsine-for-consistent-experimental-results
https://www.benchchem.com/product/b1595755#stabilizing-ethyldichloroarsine-for-consistent-experimental-results
https://www.benchchem.com/product/b1595755#stabilizing-ethyldichloroarsine-for-consistent-experimental-results
https://www.benchchem.com/product/b1595755#stabilizing-ethyldichloroarsine-for-consistent-experimental-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595755?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

